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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106 Get Quote

This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers, scientists, and drug development professionals working with Strontium-85 (Sr-

85).

Frequently Asked Questions (FAQs)
1. What are the primary radioactive properties of Strontium-85 I need to be aware of for waste

management?

Strontium-85 is a radioactive isotope with a half-life of approximately 64.85 days.[1][2][3] It

decays via electron capture and emits gamma rays.[1][4] Its relatively short half-life is a key

consideration for waste management, as it allows for decay-in-storage.

2. What are the main categories of radioactive waste generated in Strontium-85 experiments?

Waste from Sr-85 experiments is typically categorized as:

Dry Solid Waste: This includes contaminated personal protective equipment (PPE) like

gloves and lab coats, absorbent paper, plastic tubes, and pipette tips.[5][6]

Liquid Waste: This comprises aqueous solutions, buffers, and other liquids containing Sr-85.

[5][7]

Sharps Waste: Needles, syringes, and other items that can puncture waste containers must

be segregated.[5]
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Liquid Scintillation Vials: These require separate disposal procedures.[5][8]

3. What is "decay-in-storage" and does it apply to Strontium-85?

Decay-in-storage is a waste management practice where radioactive material with a relatively

short half-life is stored until it decays to a level that is indistinguishable from background

radiation.[5] Given that the half-life of Strontium-85 is approximately 64.85 days, it is often

categorized as a "short-lived" isotope (typically defined as having a half-life of 90 days or less),

making it a suitable candidate for decay-in-storage.[5][8][9] After a minimum of 10 half-lives, the

material can often be disposed of as non-radioactive waste, provided all radioactive labels are

removed or defaced.[5]

4. Can I dispose of liquid Strontium-85 waste down the drain?

Disposal of liquid radioactive waste into the sanitary sewer is highly regulated and may be

permissible only for very low concentrations.[9][10] The waste must be readily soluble or

miscible in water.[9] It is crucial to consult and adhere to your institution's specific guidelines

and the regulations set by bodies like the NRC or agreement states.[10] Never dispose of

radioactive waste down the drain without explicit approval from your Radiation Safety Officer

(RSO).

5. What kind of shielding is required when handling and storing Strontium-85 waste?

Due to the gamma emissions of Strontium-85, shielding is necessary to minimize radiation

exposure. Lead is an effective shielding material, and a thickness of 0.7 cm is recommended

when working with Sr-85.[11] Waste containers should also be shielded as needed to keep the

dose rate in accessible areas As Low As Reasonably Achievable (ALARA).[11]

Troubleshooting Guide
Issue: My survey meter shows contamination in an area I thought was clean.

Possible Cause: Inadequate containment during the experiment or improper waste handling.

Solution:

Immediately notify others in the lab of the contamination.[12]
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Cordon off the affected area to prevent the spread of contamination.[12]

Wear appropriate PPE, including gloves and a lab coat.[11][13]

Use absorbent paper dampened with a decontamination solution to clean the area,

working from the outside in.[12]

Place all cleaning materials in a designated radioactive waste container.[12]

Resurvey the area to ensure it is clean.

If you are unable to decontaminate the area or if the spill is significant, contact your

institution's Radiation Safety Officer (RSO) immediately.[12][14]

Issue: The radioactive waste container is full, but a pickup is not scheduled yet.

Possible Cause: Higher than anticipated waste generation.

Solution:

Ensure the current container is properly sealed and labeled.

Request an additional waste container from your institution's Environmental Health and

Safety (EHS) or RSO.

Store the full, sealed container in a designated and shielded radioactive waste storage

area.

Schedule a waste pickup with your EHS or RSO. Do not allow excessive radioactive waste

to accumulate in the lab.[8]

Issue: I'm unsure how to segregate different types of Strontium-85 waste.

Possible Cause: Unfamiliarity with institutional or regulatory waste segregation protocols.

Solution:

Refer to your institution's radioactive waste disposal guidelines.[5][9]
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Generally, waste must be segregated by its physical form: dry solids, liquids, and sharps.

[5][7]

Sr-85 waste, being short-lived, should be kept separate from long-lived isotopes (e.g.,

Carbon-14, Hydrogen-3).[5] Many institutions use color-coded containers for different half-

life categories.[9]

Do not mix radioactive waste with hazardous chemical or biohazardous waste unless

unavoidable ("mixed waste"), as this requires special disposal procedures.[11]

When in doubt, always consult with your RSO or EHS department.

Data Presentation
Table 1: Strontium-85 Properties

Property Value

Half-Life 64.849 days[2][3][15]

Decay Mode Electron Capture[2][4]

Primary Emissions Gamma Rays[1][4]

Specific Activity > 370 MBq/mg (> 10 mCi/mg)[15]

Table 2: Decay-in-Storage Timeline for Strontium-85

Number of Half-Lives Time Elapsed (Days) Remaining Activity

1 64.85 50.0%

2 129.70 25.0%

5 324.25 3.125%

7 453.95 0.781%

10 648.50 < 0.1%
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Experimental Protocols
Protocol 1: Segregation and Storage of Dry Solid Strontium-85 Waste

Container Preparation: Obtain a designated radioactive waste container for short-lived

isotopes (often lined with a green plastic bag).[9] Ensure the container is clearly labeled with

the radiation symbol, the isotope (Sr-85), the Principal Investigator's name, and the start

date.[5][13]

Waste Deposition: Place contaminated dry solid waste (e.g., gloves, absorbent paper,

plasticware) directly into the labeled container. Do not include liquids or sharps.[5]

Shielding: Store the waste container in a designated low-traffic area, using lead shielding as

necessary to maintain ALARA principles.[11]

Record Keeping: Maintain a log of the waste added to the container, including the estimated

activity and date of addition.[9]

Container Closure: When not actively adding waste, keep the container closed.[5] Once full,

securely close and seal the container.

Waste Pickup: Arrange for pickup by your institution's EHS or RSO.

Protocol 2: Management of Liquid Strontium-85 Waste

Container Selection: Use a designated, leak-proof carboy or bottle for liquid radioactive

waste.[5][7]

Secondary Containment: Always keep the liquid waste container in secondary containment

(e.g., a tray or basin) large enough to hold the entire volume in case of a spill.[5][8]

Labeling: Label the container with the radiation symbol, "Strontium-85," the chemical

constituents, the pH, and the estimated activity.[5]

Waste Addition: Carefully pour or transfer liquid waste into the container, using a funnel to

prevent spills. Do not mix with solid waste.[6]

Storage: Store the container in a shielded, designated area away from drains.
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Disposal: Do not dispose of liquid waste down the sanitary sewer unless explicitly permitted

by your RSO.[8] Arrange for pickup by EHS.

Protocol 3: Emergency Procedure for a Minor Strontium-85 Spill

Alert Personnel: Immediately notify all personnel in the immediate area that a spill has

occurred.[12][16]

Contain the Spill: Stop the spread of the liquid by covering it with absorbent paper or pads.

[12][17]

Personal Protective Equipment: Put on disposable gloves, a lab coat, and safety glasses.[11]

[17]

Decontamination:

Working from the outer edge of the spill towards the center, clean the area with absorbent

paper soaked in a suitable cleaning agent (e.g., soap and water).[12]

Place all used absorbent paper and contaminated PPE into a designated radioactive

waste bag.[12]

Survey: Use an appropriate survey meter (e.g., a Geiger-Müller detector) to monitor the

area, your hands, and your clothing for any remaining contamination.[11]

Report: Report the incident to your laboratory supervisor and the RSO, even if it is a minor

spill.
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Caption: Workflow for segregating different types of Strontium-85 waste at the point of

generation.
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Caption: Logical workflow for the decay-in-storage of Strontium-85 waste.
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Caption: Step-by-step emergency response workflow for a minor Strontium-85 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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